Cas no 2228557-42-2 (2-(1-Amino-2,2-difluorocyclopropyl)-4,6-difluorophenol)

2-(1-Amino-2,2-difluorocyclopropyl)-4,6-difluorophenol is a fluorinated cyclopropylamine derivative with a phenolic functional group, exhibiting unique structural and electronic properties due to its difluorinated cyclopropane and aromatic ring. The presence of multiple fluorine atoms enhances its stability, lipophilicity, and potential reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The amino group provides a versatile handle for further functionalization, while the difluorocyclopropyl moiety may contribute to conformational rigidity and metabolic resistance. This compound is particularly suited for applications requiring precise steric and electronic modulation, such as the development of bioactive molecules or advanced materials. Its well-defined structure ensures reproducibility in synthetic workflows.
2-(1-Amino-2,2-difluorocyclopropyl)-4,6-difluorophenol structure
2228557-42-2 structure
Product Name:2-(1-Amino-2,2-difluorocyclopropyl)-4,6-difluorophenol
CAS No:2228557-42-2
MF:C9H7F4NO
MW:221.151596307755
CID:6102954
PubChem ID:165975297
Update Time:2025-06-08

2-(1-Amino-2,2-difluorocyclopropyl)-4,6-difluorophenol Chemical and Physical Properties

Names and Identifiers

    • 2-(1-amino-2,2-difluorocyclopropyl)-4,6-difluorophenol
    • 2228557-42-2
    • EN300-1961640
    • 2-(1-Amino-2,2-difluorocyclopropyl)-4,6-difluorophenol
    • Inchi: 1S/C9H7F4NO/c10-4-1-5(7(15)6(11)2-4)8(14)3-9(8,12)13/h1-2,15H,3,14H2
    • InChI Key: QCSFZXQEIYYYQR-UHFFFAOYSA-N
    • SMILES: FC1(CC1(C1C=C(C=C(C=1O)F)F)N)F

Computed Properties

  • Exact Mass: 221.04637650g/mol
  • Monoisotopic Mass: 221.04637650g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 46.2Ų

2-(1-Amino-2,2-difluorocyclopropyl)-4,6-difluorophenol Pricemore >>

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Additional information on 2-(1-Amino-2,2-difluorocyclopropyl)-4,6-difluorophenol

Comprehensive Overview of 2-(1-Amino-2,2-difluorocyclopropyl)-4,6-difluorophenol (CAS No. 2228557-42-2)

The compound 2-(1-Amino-2,2-difluorocyclopropyl)-4,6-difluorophenol (CAS No. 2228557-42-2) is a fluorinated cyclopropylamine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclopropyl moiety and difluorophenol group, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological targets due to its ability to enhance metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in medicinal chemistry. The CAS No. 2228557-42-2 compound aligns with this trend, as its amino-difluorocyclopropyl scaffold is known to improve binding affinity and selectivity in enzyme inhibition studies. This has led to its investigation in the development of novel therapeutics for conditions such as inflammatory diseases and microbial infections. The compound's 4,6-difluorophenol component further contributes to its reactivity, enabling diverse synthetic transformations.

From a synthetic perspective, 2-(1-Amino-2,2-difluorocyclopropyl)-4,6-difluorophenol offers versatility in organic synthesis. Its difluorinated groups are particularly valuable for introducing fluorine atoms into complex molecules, a strategy often employed to optimize drug-like properties. The compound's stability under physiological conditions also makes it a candidate for prodrug design, addressing challenges related to drug delivery and pharmacokinetics.

The agrochemical industry has also shown interest in CAS No. 2228557-42-2, as fluorinated compounds are widely used in crop protection. The difluorophenol moiety in this compound may contribute to herbicidal or fungicidal activity, though detailed studies are still underway. Environmental sustainability concerns have prompted researchers to explore eco-friendly derivatives, and this compound's structural flexibility could play a role in such innovations.

Analytical characterization of 2-(1-Amino-2,2-difluorocyclopropyl)-4,6-difluorophenol involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and stereochemistry, which are critical for its application in asymmetric synthesis. The growing adoption of AI-driven drug discovery tools has further accelerated the study of this compound, with computational models predicting its interactions with biological targets.

In conclusion, CAS No. 2228557-42-2 represents a promising scaffold for multidisciplinary research. Its combination of fluorine atoms and cyclopropylamine functionality opens avenues for innovation in pharmaceuticals, agrochemicals, and beyond. As the scientific community continues to explore its potential, this compound is poised to contribute to breakthroughs in synthetic and applied chemistry.

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